Cas no 1807183-28-3 (2,5-Difluoro-3-methoxybenzyl chloride)

2,5-Difluoro-3-methoxybenzyl chloride is a fluorinated benzyl chloride derivative with a methoxy substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of fluorine atoms enhances its reactivity and stability, making it valuable for selective functionalization reactions. The methoxy group further contributes to its utility in fine chemical applications by influencing electronic and steric properties. Its well-defined structure ensures consistent performance in nucleophilic substitution and cross-coupling reactions. Suitable for controlled environments, it is typically handled under inert conditions to preserve its reactivity.

2,5-Difluoro-3-methoxybenzyl chloride structure

1807183-28-3 structure

Product Name:2,5-Difluoro-3-methoxybenzyl chloride

CAS No:1807183-28-3

MF:C₈H₇ClF₂O

MW:192.590388536453

CID:4792011

Update Time:2025-05-27

2,5-Difluoro-3-methoxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

- 2,5-Difluoro-3-methoxybenzyl chloride
- Inchi： 1S/C8H7ClF2O/c1-12-7-3-6(10)2-5(4-9)8(7)11/h2-3H,4H2,1H3
- InChI Key： XFSUOZNEAUUGTA-UHFFFAOYSA-N
- SMILES： ClCC1C=C(C=C(C=1F)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 145
XLogP3: 2.5
Topological Polar Surface Area: 9.2

2,5-Difluoro-3-methoxybenzyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013011482-250mg	2,5-Difluoro-3-methoxybenzyl chloride	1807183-28-3	97%	250mg	484.80 USD	2021-05-31
Alichem	A013011482-500mg	2,5-Difluoro-3-methoxybenzyl chloride	1807183-28-3	97%	500mg	782.40 USD	2021-05-31
Alichem	A013011482-1g	2,5-Difluoro-3-methoxybenzyl chloride	1807183-28-3	97%	1g	1,519.80 USD	2021-05-31

2,5-Difluoro-3-methoxybenzyl chloride Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

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3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

Additional information on 2,5-Difluoro-3-methoxybenzyl chloride

Comprehensive Overview of 2,5-Difluoro-3-methoxybenzyl chloride (CAS No. 1807183-28-3)

2,5-Difluoro-3-methoxybenzyl chloride (CAS No. 1807183-28-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This benzyl chloride derivative is characterized by its unique molecular structure, featuring difluoro and methoxy substituents, which enhance its reactivity and applicability in synthetic chemistry. Researchers and industry professionals frequently seek this compound for its role in intermediate synthesis, particularly in the development of bioactive molecules and advanced materials.

The growing demand for fluorinated compounds in drug discovery has positioned 2,5-Difluoro-3-methoxybenzyl chloride as a critical building block. Its electron-withdrawing properties and steric effects make it invaluable for designing targeted therapeutics, such as kinase inhibitors and antimicrobial agents. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

In the context of search engine trends, queries like "2,5-Difluoro-3-methoxybenzyl chloride applications" and "CAS 1807183-28-3 synthesis methods" reflect user interest in its practical uses and production techniques. Additionally, discussions on platforms like ResearchGate and PubMed highlight its relevance in catalysis and material science. This compound’s versatility is further underscored by its potential in OLED technology and polymer modification, addressing emerging needs in electronics and nanotechnology.

From a regulatory perspective, 2,5-Difluoro-3-methoxybenzyl chloride is handled under standard laboratory safety protocols. While not classified as hazardous under most jurisdictions, proper storage in anhydrous conditions and avoidance of prolonged exposure are recommended. Its stability data and compatibility with common reagents are well-documented, facilitating its integration into diverse experimental workflows.

Future research directions may explore its structure-activity relationships in medicinal chemistry or its scalable production via continuous flow processes. As industries prioritize high-value intermediates, this compound’s role in custom synthesis and patented formulations is expected to expand, driven by innovations in automated synthesis platforms and computational modeling.